N-(2,3-dimethylphenyl)-2-(7-ethoxy-5-oxobenzo[b]-1,8-naphthyridin-10(5H)-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(7-ethoxy-5-oxobenzo[b][1,8]naphthyridin-10-yl)acetamide
• InChI: InChI=1S/C24H23N3O3/c1-4-30-17-10-11-21-19(13-17)23(29)18-8-6-12-25-24(18)27(21)14-22(28)26-20-9-5-7-15(2)16(20)3/h5-13H,4,14H2,1-3H3,(H,26,28)
• InChI Key: CGYVKYMBWXJBDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C3=C(C2=O)C=CC=N3)CC(=O)NC4=CC=CC(=C4C)C
• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol
• CAS No.: 894546-82-8

Description

N-(2,3-dimethylphenyl)-2-(7-ethoxy-5-oxobenzo[b]-1,8-naphthyridin-10(5H)-yl)acetamide is a useful research compound. Its molecular formula is C24H23N3O3 and its molecular weight is 401.466. The purity is usually 95%.
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Scientific Research Applications

Structural and Synthetic Studies

• Crystal Structure Analysis : Compounds with related structures, such as N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, have been analyzed to understand their crystal structure, indicating the importance of structural analysis in designing compounds with potential biological activity (Park et al., 1995).

• Synthetic Pathways : Research into the synthesis of related compounds, such as various acetamide derivatives, provides insights into chemical synthesis techniques that could be applied to N-(2,3-dimethylphenyl)-2-(7-ethoxy-5-oxobenzo[b]-1,8-naphthyridin-10(5H)-yl)acetamide. These studies focus on the development of novel synthetic routes and the characterization of the resulting compounds (Iftikhar et al., 2019).

Biological Activity Studies

• Inhibition and Antagonistic Activities : Studies on compounds with similar structures have explored their potential as inhibitors or antagonists for various biological targets. For example, research into the inhibitory activity of 1,3,4-oxadiazole derivatives against α-glucosidase suggests a potential avenue for investigating the biological activities of this compound (Iftikhar et al., 2019).

• Free Radical Scavenging Activity : The study of derivatives of 1-amidoalkyl-2-naphthol for their free radical scavenging activity demonstrates the potential for related compounds to act as antioxidants. This research provides a framework for evaluating the antioxidant capacity of similar compounds (Boudebbous et al., 2021).

Application in Drug Design

• Anticancer Properties : Synthesis and structural determination studies, such as those on N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, explore the anticancer potential of related compounds. These studies include molecular docking analysis to identify interactions with biological targets, suggesting a methodology that could be applied to research on this compound (Sharma et al., 2018).

Mechanism of Action

Target of Action

It is known that 1,8-naphthyridine derivatives have a wide spectrum of biological effects, including anti-inflammatory, antimalarial, antifungal, and antibacterial properties . They have also shown good HIV-1 integrase inhibitor profiles and cytotoxicity .

Mode of Action

They bind with double-stranded DNA (ds-DNA) by intercalating between adjacent base pairs, changing the DNA conformation, and inhibiting DNA duplication or transcription, leading to the suppression of cancer cell growth .

Biochemical Pathways

Given the broad biological activities of 1,8-naphthyridine derivatives, it can be inferred that multiple pathways could be impacted, particularly those related to inflammation, malaria, fungal infections, bacterial infections, and hiv-1 integrase inhibition .

Result of Action

Based on the known activities of 1,8-naphthyridine derivatives, it can be inferred that the compound may have potential effects on cellular processes such as dna replication and transcription, potentially leading to the suppression of cell growth .

Biochemical Analysis

Biochemical Properties

N-(2,3-dimethylphenyl)-2-{7-ethoxy-5-oxo-5H,10H-benzo[b]1,8-naphthyridin-10-yl}acetamide plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. The compound has been shown to inhibit certain enzymes involved in cellular metabolism and signaling pathways. For example, it can bind to the active site of enzymes, preventing substrate binding and subsequent catalytic activity. This inhibition can lead to alterations in metabolic flux and changes in the levels of specific metabolites .

Cellular Effects

The effects of N-(2,3-dimethylphenyl)-2-{7-ethoxy-5-oxo-5H,10H-benzo[b]1,8-naphthyridin-10-yl}acetamide on various cell types and cellular processes are profound. The compound has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. It can activate or inhibit specific signaling cascades, leading to changes in cellular responses such as proliferation, differentiation, and apoptosis. Additionally, the compound can affect gene expression by interacting with transcription factors or epigenetic regulators, resulting in altered transcriptional profiles .

Molecular Mechanism

At the molecular level, N-(2,3-dimethylphenyl)-2-{7-ethoxy-5-oxo-5H,10H-benzo[b]1,8-naphthyridin-10-yl}acetamide exerts its effects through various mechanisms. One key mechanism involves binding interactions with biomolecules, such as enzymes and receptors. The compound can act as an enzyme inhibitor by binding to the enzyme’s active site, thereby blocking substrate access and catalytic activity. Additionally, it can modulate receptor activity by binding to receptor sites, influencing downstream signaling pathways. These interactions can lead to changes in gene expression, enzyme activity, and cellular responses .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of N-(2,3-dimethylphenyl)-2-{7-ethoxy-5-oxo-5H,10H-benzo[b]1,8-naphthyridin-10-yl}acetamide can vary over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but it may degrade over time, leading to changes in its biochemical properties and interactions with biomolecules. Long-term exposure to the compound can result in sustained alterations in cellular metabolism, gene expression, and signaling pathways .

Dosage Effects in Animal Models

The effects of N-(2,3-dimethylphenyl)-2-{7-ethoxy-5-oxo-5H,10H-benzo[b]1,8-naphthyridin-10-yl}acetamide in animal models are dose-dependent. At lower doses, the compound may exhibit therapeutic effects by modulating specific biochemical pathways and cellular processes. At higher doses, it can lead to toxic or adverse effects, such as cellular damage, inflammation, and organ dysfunction. Threshold effects have been observed, where the compound’s impact on cellular function and overall health varies significantly with dosage .

Metabolic Pathways

N-(2,3-dimethylphenyl)-2-{7-ethoxy-5-oxo-5H,10H-benzo[b]1,8-naphthyridin-10-yl}acetamide is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound can influence the activity of key metabolic enzymes, leading to changes in the production and utilization of metabolites. These interactions can affect overall cellular metabolism and energy balance, contributing to the compound’s biochemical effects .

Transport and Distribution

The transport and distribution of N-(2,3-dimethylphenyl)-2-{7-ethoxy-5-oxo-5H,10H-benzo[b]1,8-naphthyridin-10-yl}acetamide within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes, accumulating in specific cellular compartments or tissues. This localization can influence its activity and interactions with biomolecules, contributing to its overall biochemical effects .

Subcellular Localization

The subcellular localization of N-(2,3-dimethylphenyl)-2-{7-ethoxy-5-oxo-5H,10H-benzo[b]1,8-naphthyridin-10-yl}acetamide is critical for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can affect its interactions with biomolecules and its overall biochemical properties. For example, the compound may accumulate in the nucleus, where it can interact with transcription factors and influence gene expression .